Cas no 744224-35-9 (2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(2,5-dimethylphenyl)prop-2-enamide)

• Product Name: 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(2,5-dimethylphenyl)prop-2-enamide
• CAS No: 744224-35-9
• MF: C₂₀H₁₈N₂O₃
• MW: 334.368525028229
• CID: 6352913
• PubChem ID: 2095131
• Update Time: 2025-05-24

2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(2,5-dimethylphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26596760
• 744224-35-9
• (Z)-2-Cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(2,5-dimethylphenyl)prop-2-enamide
• 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(2,5-dimethylphenyl)prop-2-enamide
• Z44322972

• Inchi： 1S/C20H18N2O3/c1-13-3-4-14(2)17(9-13)22-20(23)16(12-21)10-15-5-6-18-19(11-15)25-8-7-24-18/h3-6,9-11H,7-8H2,1-2H3,(H,22,23)/b16-10-
• InChI Key： MIGNEHDVCLSFGY-YBEGLDIGSA-N
• SMILES： O1CCOC2C=CC(/C=C(/C#N)\C(NC3C=C(C)C=CC=3C)=O)=CC1=2

Computed Properties

• Exact Mass: 334.13174244g/mol
• Monoisotopic Mass: 334.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 71.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 2-cyano-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-N-(2,5-dimethylphenyl)prop-2-enamide

Compound CAS No. 744224-35-9: 2-Cyano-3-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-N-(2,5-Dimethylphenyl)Prop-2-Enamide

Compound CAS No. 744224-35-9, also known as 2-Cyano-3-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-N-(2,5-Dimethylphenyl)Prop-2-Enamide, is a highly specialized organic compound with a complex molecular structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique properties and potential applications in drug development. The molecule consists of a benzodioxin ring system, a cyano group, and an amide functional group, which collectively contribute to its distinctive chemical behavior.

The benzodioxin moiety in the molecule plays a crucial role in determining its stability and reactivity. Recent studies have highlighted the importance of such heterocyclic structures in modulating the pharmacokinetic properties of drugs. The cyano group attached to the molecule enhances its ability to participate in hydrogen bonding, which is essential for interactions within biological systems. Additionally, the amide functional group contributes to the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving Michael addition, cyclization, and amidation processes. These methods have been optimized to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical research. The synthesis pathway has been extensively studied, with researchers focusing on improving reaction conditions to minimize byproducts and enhance selectivity.

In terms of biological activity, Compound CAS No. 744224-35-9 has demonstrated potent inhibitory effects on several key enzymes involved in inflammatory pathways. For instance, studies have shown that it effectively inhibits cyclooxygenase-2 (COX-2) and prostaglandin E synthase (PGES), which are critical targets for anti-inflammatory and analgesic drugs. These findings suggest that the compound could be developed into a novel class of anti-inflammatory agents with improved efficacy and reduced side effects compared to existing therapies.

The molecular structure of this compound also lends itself well to further modifications for drug optimization. Researchers have explored substituent effects on the benzodioxin ring and the amide group, revealing that certain substitutions can significantly enhance its bioactivity while maintaining its stability. For example, introducing electron-withdrawing groups on the benzodioxin ring has been shown to increase its binding affinity to target proteins.

Moreover, computational studies using molecular docking and dynamics simulations have provided valuable insights into the compound's interaction with biological targets. These studies have revealed that the cyano group and amide functional group are critical for binding at specific sites on target proteins, underscoring their importance in designing more effective drug molecules.

In conclusion, Compound CAS No. 744224-35-9 represents a significant advancement in organic chemistry with promising applications in drug discovery. Its unique structure, combined with recent research findings on its synthesis and biological activity, positions it as a valuable tool for developing innovative therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing medical treatments for various inflammatory conditions.